Cas no 1564583-89-6 ((5-fluoropyridin-3-yl)methanesulfonamide)

• Product Name: (5-fluoropyridin-3-yl)methanesulfonamide
• CAS No: 1564583-89-6
• MF: C₆H₇FN₂O₂S
• MW: 190.195383310318
• MDL: MFCD31584557
• CID: 5244298
• PubChem ID: 104786817
• Update Time: 2026-03-08

(5-fluoropyridin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanesulfonamide, 5-fluoro-
• (5-fluoropyridin-3-yl)methanesulfonamide

• MDL： MFCD31584557
• Inchi： 1S/C6H7FN2O2S/c7-6-1-5(2-9-3-6)4-12(8,10)11/h1-3H,4H2,(H2,8,10,11)
• InChI Key： MUNZQEAYGOEIJG-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C=C1CS(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-fluoropyridin-3-yl)methanesulfonamide

Compound Introduction: (5-fluoropyridin-3-yl)methanesulfonamide (CAS No. 1564583-89-6)

(5-fluoropyridin-3-yl)methanesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1564583-89-6, is a fluorinated pyridine derivative featuring a methanesulfonamide functional group. This compound has garnered significant attention in the field of pharmaceutical research due to its versatile structural properties and potential biological activities. The presence of a fluorine atom at the 5-position of the pyridine ring enhances its electronic and steric characteristics, making it a valuable scaffold for drug design and development.

The structural motif of (5-fluoropyridin-3-yl)methanesulfonamide combines the electron-withdrawing effects of the methanesulfonamide group with the electron-donating nature of the fluorine substituent. This unique combination facilitates various chemical transformations and interactions with biological targets, including enzymes and receptors. The compound’s solubility profile and metabolic stability further contribute to its suitability for pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in developing novel therapeutic agents. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of molecules, including their bioavailability, metabolic clearance, and binding affinity. In particular, (5-fluoropyridin-3-yl)methanesulfonamide has been explored as a key intermediate in synthesizing small-molecule inhibitors targeting various disease pathways.

One notable area of research involves the use of (5-fluoropyridin-3-yl)methanesulfonamide as a building block for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the fluoropyridine scaffold into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. For instance, recent studies have shown that derivatives of (5-fluoropyridin-3-yl)methanesulfonamide exhibit promising activity against tyrosine kinases, which are overexpressed in many cancerous tissues.

The methanesulfonamide group in (5-fluoropyridin-3-yl)methanesulfonamide also contributes to its potential as a pharmacophore. This functional group is known to improve binding interactions by forming hydrogen bonds with polar residues in protein targets. Additionally, it can enhance the lipophilicity of a molecule, which is crucial for crossing biological membranes. These properties make it an attractive component in drug design efforts aimed at developing orally active compounds.

In addition to its applications in oncology, (5-fluoropyridin-3-yl)methanesulfonamide has been investigated for its potential in treating inflammatory and infectious diseases. The fluorine atom’s ability to influence electronic distributions allows for fine-tuning of molecular interactions with therapeutic targets. For example, researchers have explored its derivatives as inhibitors of inflammatory cytokine pathways, suggesting their utility in modulating immune responses.

The synthesis of (5-fluoropyridin-3-yl)methanesulfonamide typically involves multi-step organic reactions, starting from commercially available fluoropyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, have been employed to introduce the methanesulfonamide moiety efficiently. These synthetic approaches ensure high yields and purity, which are essential for subsequent biological evaluation.

Biological activity assays have revealed that derivatives of (5-fluoropyridin-3-yl)methanesulfonamide exhibit diverse pharmacological effects. Some analogs have demonstrated potent antimicrobial properties, making them candidates for developing new antibiotics or antifungal agents. Others have shown promise as antiviral agents, particularly against RNA viruses where fluorinated pyrimidines play a crucial role in inhibiting viral replication.

The development of computational tools for virtual screening has further accelerated the discovery process for compounds like (5-fluoropyridin-3-yl)methanesulfonamide. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify promising scaffolds for further optimization. These computational methods integrate structural data with known biological activity profiles to predict new drug candidates with high accuracy.

In conclusion, (5-fluoropyridin-3-yl)methanesulfonamide (CAS No. 1564583-89-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its role as a key intermediate in drug development underscores its importance in modern medicinal chemistry research. As ongoing studies continue to uncover new therapeutic uses for this compound and its derivatives, it is poised to remain a cornerstone in the discovery of novel therapeutic agents.